Cas no 88149-57-9 (1H-Pyrrole-3,4-dicarboxylic acid, 2,5-bis(trifluoromethyl)-, diethyl ester)

1H-Pyrrole-3,4-dicarboxylic acid, 2,5-bis(trifluoromethyl)-, diethyl ester structure
88149-57-9 structure
Product Name:1H-Pyrrole-3,4-dicarboxylic acid, 2,5-bis(trifluoromethyl)-, diethyl ester
CAS No:88149-57-9
MF:C12H11F6NO4
MW:347.210464715958
CID:643138
PubChem ID:15591286
Update Time:2025-04-19

1H-Pyrrole-3,4-dicarboxylic acid, 2,5-bis(trifluoromethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3,4-dicarboxylic acid, 2,5-bis(trifluoromethyl)-, diethyl ester
    • diethyl 2,5-bis(trifluoromethyl)-1H-pyrrole-3,4-dicarboxylate
    • DTXSID00575309
    • 88149-57-9
    • SCHEMBL10943737
    • 2,5-Bis-trifluoromethyl-1H-pyrrole-3,4-dicarboxylic acid diethyl ester
    • AGJDSJRFDUTLFC-UHFFFAOYSA-N
    • Inchi: 1S/C12H11F6NO4/c1-3-22-9(20)5-6(10(21)23-4-2)8(12(16,17)18)19-7(5)11(13,14)15/h19H,3-4H2,1-2H3
    • InChI Key: AGJDSJRFDUTLFC-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(=O)OCC)C(C(=O)OCC)=C(C(F)(F)F)N1)(F)F

Computed Properties

  • Exact Mass: 347.05922680g/mol
  • Monoisotopic Mass: 347.05922680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 68.4Ų
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